4-chloro-2-(3,3-difluorocyclopentyl)-6-methylpyrimidine
Description
4-chloro-2-(3,3-difluorocyclopentyl)-6-methylpyrimidine is a chemical compound with a complex structure . It contains a total of 36 bonds, including 19 non-H bonds, 6 multiple bonds, 3 rotatable bonds, 6 aromatic bonds, 1 five-membered ring, and 1 six-membered ring .
Molecular Structure Analysis
The molecular structure of 4-chloro-2-(3,3-difluorocyclopentyl)-6-methylpyrimidine is quite intricate. It includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a cyclopentyl ring, which is a five-membered ring. The molecule also contains a chloro group (Cl), a methyl group (CH3), and two fluorine atoms (F) attached to the cyclopentyl ring .Future Directions
While specific future directions for the research and application of 4-chloro-2-(3,3-difluorocyclopentyl)-6-methylpyrimidine are not available in the current sources, it’s worth noting that compounds with similar structures, such as pinacol boronic esters, are highly valuable building blocks in organic synthesis . Protodeboronation of these esters is an area of ongoing research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-(3,3-difluorocyclopentyl)-6-methylpyrimidine involves the reaction of 4-chloro-2,6-dimethylpyrimidine with 3,3-difluorocyclopentene in the presence of a Lewis acid catalyst.", "Starting Materials": [ "4-chloro-2,6-dimethylpyrimidine", "3,3-difluorocyclopentene", "Lewis acid catalyst" ], "Reaction": [ "Add 4-chloro-2,6-dimethylpyrimidine to a reaction flask", "Add 3,3-difluorocyclopentene to the reaction flask", "Add a Lewis acid catalyst to the reaction flask", "Heat the reaction mixture to a temperature of 80-100°C", "Stir the reaction mixture for 12-24 hours", "Cool the reaction mixture to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
1696177-76-0 |
Product Name |
4-chloro-2-(3,3-difluorocyclopentyl)-6-methylpyrimidine |
Molecular Formula |
C10H11ClF2N2 |
Molecular Weight |
232.7 |
Purity |
95 |
Origin of Product |
United States |
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